N-((5-(furan-2-yl)pyridin-3-yl)methyl)-2-(6-oxopyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-[[5-(furan-2-yl)pyridin-3-yl]methyl]-2-(6-oxopyridazin-1-yl)acetamide
• InChI: InChI=1S/C16H14N4O3/c21-15(11-20-16(22)4-1-5-19-20)18-9-12-7-13(10-17-8-12)14-3-2-6-23-14/h1-8,10H,9,11H2,(H,18,21)
• InChI Key: HGKSHYAJMGSZDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(N=C1)CC(=O)NCC2=CC(=CN=C2)C3=CC=CO3
• Molecular Formula: C16H14N4O3
• Molecular Weight: 310.31 g/mol

Description

N-((5-(furan-2-yl)pyridin-3-yl)methyl)-2-(6-oxopyridazin-1(6H)-yl)acetamide, also known as FP1, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FP1 is a pyridazine-based compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Chemical Synthesis and Heterocyclic Compound Applications

The synthesis of novel compounds, including those related to N-((5-(furan-2-yl)pyridin-3-yl)methyl)-2-(6-oxopyridazin-1(6H)-yl)acetamide, focuses on creating substances with potential for a broad range of applications in fields such as agriculture, medicine, and materials science. For instance, polysubstituted pyridine derivatives, which share structural similarities with the compound , have shown promise in agricultural bioactivities, displaying fungicidal and herbicidal properties (Li Zheng & W. Su, 2005). Additionally, the synthesis of pyridazin-3-one and 2-amino-5-arylazopyridine derivatives has been explored for the development of new fused azines, highlighting the versatility of heterocyclic compounds in synthetic chemistry (H. M. Ibrahim & H. Behbehani, 2014).

Antiprotozoal Agents

Explorations into dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, which are structurally related to the target compound, have led to the development of potent antiprotozoal agents. These compounds exhibit strong DNA affinities and significant in vitro and in vivo activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, offering new avenues for the treatment of protozoal infections (M. Ismail et al., 2004).

Antimicrobial Activity

The synthesis of pyrimidinone and oxazinone derivatives, starting from materials such as 2-chloro-6-ethoxy-4-acetylpyridine, has yielded compounds with promising antimicrobial properties. These findings underscore the potential of heterocyclic compounds in the development of new antibacterial and antifungal agents, with some exhibiting activities comparable to established drugs (A. Hossan et al., 2012).

Energetic Materials

Research into 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan and its derivatives has opened up possibilities for the creation of insensitive energetic materials. These compounds, which share a thematic linkage with the target compound through their use of heterocyclic and furazan elements, demonstrate moderate thermal stabilities and insensitivity towards impact and friction, suggesting their utility in safer energetic materials (Qiong Yu et al., 2017).